Cellulose triacetate

• CAS No.: 9012-09-3
• Product Name: Cellulose triacetate
• Molecular Formula: C40H54O27
• Molecular Weight: 966.845
• IUPAC Name: [(2R,3R,4S,5R,6S)-4,5-diacetyloxy-3-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-6-[(2R,3R,4S,5R,6S)-4,5,6-triacetyloxy-2-(acetyloxymethyl)oxan-3-yl]oxyoxan-2-yl]methyl acetate
• Standard InChI: InChI=1S/C40H54O27/c1-15(41)52-12-26-29(55-18(4)44)32(56-19(5)45)36(60-23(9)49)39(64-26)67-31-28(14-54-17(3)43)65-40(37(61-24(10)50)34(31)58-21(7)47)66-30-27(13-53-16(2)42)63-38(62-25(11)51)35(59-22(8)48)33(30)57-20(6)46/h26-40H,12-14H2,1-11H3/t26-,27-,28-,29-,30-,31-,32+,33+,34+,35-,36-,37-,38-,39+,40+/m1/s1
• Standard InChIKey: NNLVGZFZQQXQNW-ADJNRHBOSA-N
• SMILES: CC(=O)OCC1C(C(C(C(O1)OC2C(OC(C(C2OC(=O)C)OC(=O)C)OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C)OC3C(C(C(C(O3)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C
• Description: Cellulose triacetate is a polymer film derived from cellulose treated with an acetylating agent, which renders the cellulose polymers more soluble in organic solvents. Cellulose triacetate can be used to manufacture high-performance membranes characterized by well-defined pores for dialysis and reverse osmosis and is often combined with plasticizer and an ionophore for ion sensing and separation. It is also implemented in the production of photographic film and polarized film for liquid crystal displays.
• Synonyms: Triacetylcellulose
• Reference: 1.Sunohara, T., and Masuda, T. Cellulose triacetate as a high-performance membrane. Contrib.Nephrol. 173, 156-163 (2011).
• Last Modified: Aug 20 2021